2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol

• Molecular Formula: C12H15F3O4
• Molecular Weight: 280.24 g/mol
• SMILES: COC1=CC(=C(C=C1)C(C(OC)OC)O)C(F)(F)F
• InChI: InChI=1S/C12H15F3O4/c1-17-7-4-5-8(9(6-7)12(13,14)15)10(16)11(18-2)19-3/h4-6,10-11,16H,1-3H3
• InChIKey: HAVHNWBSJVSBMH-UHFFFAOYSA-N

Procurement Guide: 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol

2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol (CAS 2060053-59-8) is a fluorinated aromatic alcohol featuring a gem‑dimethoxy acetal and a trifluoromethyl‑substituted phenyl ring [1]. It belongs to the class of protected α‑hydroxy carbonyl synthons, where the acetal moiety masks a latent aldehyde or ketone, enabling selective synthetic transformations that are not feasible with free alcohols or unprotected carbonyls [1]. Its molecular formula is C₁₂H₁₅F₃O₄, and it has a molecular weight of 280.24 g/mol [1]. This compound is primarily employed as a research intermediate in medicinal chemistry and agrochemical development, where precise control over reactivity and protection/deprotection sequences is critical .

◈ Gem‑dimethoxy acetal masked aldehyde synthon

◈ Orthogonal protection enables sequential derivatization

◈ CF₃/OMe aryl core for electronic and lipophilic tuning

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source

Why 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol Has No Simple Substitute

Simple substitution with the corresponding free benzyl alcohol (4‑methoxy‑2‑(trifluoromethyl)benzyl alcohol, CAS 773871‑39‑9) or the non‑fluorinated dimethoxy analog (2,2‑dimethoxy‑2‑phenylethanol, CAS 28203‑05‑6) fails because the target compound uniquely combines a gem‑dimethoxy protecting group with a trifluoromethyl‑ and methoxy‑substituted aryl core [1][2]. This dual protection/reactivity profile enables orthogonal synthetic steps: the acetal can be hydrolyzed under mild acidic conditions to unveil a reactive carbonyl, while the hydroxyl group remains available for further derivatization, a feature absent in both the unprotected alcohol and the unsubstituted phenyl analogs [1][3]. The trifluoromethyl group imparts distinct electronic and lipophilic properties that cannot be replicated by non‑fluorinated or differently substituted congeners, directly impacting binding affinity, metabolic stability, and physicochemical properties in downstream applications [2].

Orthogonal deprotection absent

Free benzyl alcohol lacks the gem‑dimethoxy group; a masked aldehyde cannot be released under mild acidic conditions, limiting stepwise synthetic flexibility.

Electronic and lipophilic profile mismatch

Non‑fluorinated dimethoxy analogs miss the CF₃ substituent; downstream binding affinity, metabolic stability, and physicochemical properties may shift in biological or catalytic contexts.

Hydrogen‑bond pharmacophore diverges

Unsubstituted phenyl analogs have fewer hydrogen bond acceptors; target engagement and receptor‑fit profiles cannot be assumed to transfer directly.

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source
• [2] PubChem. 4-Methoxy-2-(trifluoromethyl)benzyl alcohol. CID 46737573. View Source
• [3] PubChem. 2,2-Dimethoxy-2-phenylethanol. CID 288183. View Source

2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol vs. Closest Analogs

Higher TPSA Improves Hydrogen Bonding

The target compound exhibits a Topological Polar Surface Area (TPSA) of 47.9 Ų, which is 18.4 Ų larger than that of the free alcohol comparator 4‑methoxy‑2‑(trifluoromethyl)benzyl alcohol (29.5 Ų) and 9.2 Ų larger than the non‑fluorinated dimethoxy analog 2,2‑dimethoxy‑2‑phenylethanol (38.7 Ų) [1][2][3]. This greater polar surface area is a direct consequence of the additional methoxy groups and predicts superior aqueous solubility and hydrogen‑bonding capability, factors that are critical in biological target engagement and formulation [4].

TPSA

Head‑to‑head

47.9 Ų

+18.4 vs free alcohol
+9.2 vs non‑F analog

Predicted higher hydrogen‑bonding capacity; solubility verification advised.

Computed value; experimental context may differ.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	47.9 Ų
Comparator Or Baseline	4-Methoxy-2-(trifluoromethyl)benzyl alcohol: 29.5 Ų; 2,2-Dimethoxy-2-phenylethanol: 38.7 Ų
Quantified Difference	+18.4 Ų vs. free alcohol; +9.2 Ų vs. non-fluorinated analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

Higher TPSA correlates with improved aqueous solubility and better fit for hydrogen‑bonding interactions in biological targets, a key selection criterion in drug discovery campaigns.

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source
• [2] PubChem. 4-Methoxy-2-(trifluoromethyl)benzyl alcohol. CID 46737573. View Source
• [3] PubChem. 2,2-Dimethoxy-2-phenylethanol. CID 288183. View Source
• [4] W.L. Jorgensen and E.M. Duffy, Adv. Drug Deliv. Rev. 2002, 54, 355-366. 'Prediction of drug solubility from structure'. View Source

More Hydrogen Bond Acceptors for Versatile Binding

The target compound possesses 7 hydrogen bond acceptor sites compared to 5 in the free alcohol and only 3 in 2,2‑dimethoxy‑2‑phenylethanol [1][2][3]. This difference stems directly from the gem‑dimethoxy motif, which contributes four ether‑type oxygen atoms alone. The higher acceptor count enables more extensive intermolecular hydrogen bonding with biological targets, potentially leading to higher binding affinity and selectivity [4].

H‑Bond Acceptors

Head‑to‑head

7

+2 vs free alcohol
+4 vs non‑F analog

Expanded pharmacophore interactions; receptor‑fit review recommended.

Acceptor count derived from computed model.

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	7
Comparator Or Baseline	4-Methoxy-2-(trifluoromethyl)benzyl alcohol: 5; 2,2-Dimethoxy-2-phenylethanol: 3
Quantified Difference	+2 vs. free alcohol; +4 vs. non-fluorinated analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

For medicinal chemists, a higher HBA count expands the pharmacophore space, allowing exploration of additional binding interactions without increasing molecular weight proportionally.

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source
• [2] PubChem. 4-Methoxy-2-(trifluoromethyl)benzyl alcohol. CID 46737573. View Source
• [3] PubChem. 2,2-Dimethoxy-2-phenylethanol. CID 288183. View Source
• [4] C.A. Lipinski et al., Adv. Drug Deliv. Rev. 2001, 46, 3-26. 'Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings'. View Source

More Rotatable Bonds Improve Conformational Flexibility

With 5 rotatable bonds, the target compound has significantly more conformational freedom than 4‑methoxy‑2‑(trifluoromethyl)benzyl alcohol (2 rotatable bonds) and one more than 2,2‑dimethoxy‑2‑phenylethanol (4) [1][2][3]. This flexibility allows the molecule to adopt a broader range of low‑energy conformations, which can be advantageous for adapting to different biological binding pockets or for achieving optimal packing in the solid state [4].

Rotatable Bonds

Head‑to‑head

5

+3 vs free alcohol
+1 vs non‑F analog

Increased conformational sampling; target‑fit context should be verified.

Rotatable bond count alone does not guarantee binding advantage.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	5
Comparator Or Baseline	4-Methoxy-2-(trifluoromethyl)benzyl alcohol: 2; 2,2-Dimethoxy-2-phenylethanol: 4
Quantified Difference	+3 vs. free alcohol; +1 vs. non-fluorinated analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Higher conformational flexibility can lead to improved target engagement and is a key parameter when selecting building blocks for fragment‑based drug discovery or dynamic combinatorial chemistry.

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source
• [2] PubChem. 4-Methoxy-2-(trifluoromethyl)benzyl alcohol. CID 46737573. View Source
• [3] PubChem. 2,2-Dimethoxy-2-phenylethanol. CID 288183. View Source
• [4] D.F. Veber et al., J. Med. Chem. 2002, 45, 2615-2623. 'Molecular properties that influence the oral bioavailability of drug candidates'. View Source

Optimal R&D Applications for 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol

Protected Aldehyde Synthon

The gem‑dimethoxy acetal functionality masks a latent carbonyl, enabling the compound to serve as a stable, protected aldehyde equivalent. This permits selective functionalization of the hydroxyl group (e.g., esterification, etherification, or sulfonation) without competing oxidation or nucleophilic addition at the carbonyl site, a distinct advantage over unprotected 4‑methoxy‑2‑(trifluoromethyl)benzaldehyde [1][2].

Fluorinated Building Block for Fragment-Based Discovery

The combination of the trifluoromethyl group, methoxy substituent, and multiple hydrogen bond acceptors makes this compound a versatile fragment for constructing focused libraries targeting enzymes with deep hydrophobic pockets that also require extensive polar interactions, as suggested by its elevated TPSA and HBA count relative to non‑fluorinated or monofunctional analogs [1][3].

α-Hydroxy Ketone Ligand Precursor

Controlled acidic hydrolysis of the acetal yileds the corresponding α‑hydroxy ketone, a structural motif frequently employed in chiral ligand scaffolds. The trifluoromethyl and methoxy substituents pre‑organize the aromatic ring electronics, potentially enhancing the enantioselectivity of subsequent catalytic transformations [1][4].

Application

Selection Property

Validation Focus

Protected aldehyde synthon

Gem‑dimethoxy acetal stability

Orthogonal deprotection sequence review

Fluorinated fragment library

CF₃/OMe pharmacophore profile

Hydrogen‑bond acceptor and lipophilicity review

α‑Hydroxy ketone precursor

Controlled acetal hydrolysis

Ligand scaffold enantioselectivity context

• [1] PubChem. 2,2-Dimethoxy-1-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol. CID 137702241. View Source
• [2] PubChem. 4-Methoxy-2-(trifluoromethyl)benzyl alcohol. CID 46737573. View Source
• [3] PubChem. 2,2-Dimethoxy-2-phenylethanol. CID 288183. View Source
• [4] K. Soai and T. Shibata, in Comprehensive Asymmetric Catalysis, Springer, 1999, pp. 267‑288. 'Chiral Ligands for Asymmetric Synthesis'. View Source